Cas no 32487-71-1 (1H-Pyrrole-3-carbonitrile,5-formyl-2,4-dimethyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile,5-formyl-2,4-dimethyl-
• CAS No: 32487-71-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 293654
• PubChem ID: 590604
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,5-formyl-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,5-formyl-2,4-dimethyl-
• Pyrrole-3-carbonitrile,5-formyl-2,4-dimethyl- (8CI)
• 5-formyl-2,4-dimethyl-1H-pyrrole-3-carbonitrile
• 5-Formyl-2,4-dimethyl-1H-pyrrole-3-carbonitrile #
• NCGC00342980-01
• Pyrrole-3-carbonitrile, 5-formyl-2,4-dimethyl-
• AKOS005594036
• DTXSID20343567
• AB01333384-02
• NUZFWOHLPJAAOA-UHFFFAOYSA-N
• 32487-71-1

• Inchi： 1S/C8H8N2O/c1-5-7(3-9)6(2)10-8(5)4-11/h4,10H,1-2H3
• InChI Key： NUZFWOHLPJAAOA-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C#N)=C(C)N1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 56.65